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Compound of Interest

Compound Name: 7-Bromohept-2-yne

Cat. No.: B15313926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for the versatile

reagent, 7-Bromohept-2-yne (C₇H₁₁Br). The following sections detail its Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, offering valuable insights

for its identification, characterization, and application in organic synthesis and drug discovery.

Spectroscopic Data Summary
The empirical formula for 7-Bromohept-2-yne is C₇H₁₁Br, with a molecular weight of 175.07

g/mol .[1] The following tables summarize the key spectral data for this compound.

¹H NMR (Proton Nuclear Magnetic Resonance) Data
Predicted data based on established chemical shift principles for similar structures.

Experimental data was not available in the searched literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15313926?utm_src=pdf-interest
https://www.benchchem.com/product/b15313926?utm_src=pdf-body
https://www.benchchem.com/product/b15313926?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/7-bromohept-2-yne-dic3052406.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15313926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~3.4 Triplet (t) 2H H-7 (-CH₂Br)

~2.2 Triplet of Triplets (tt) 2H H-4 (-CH₂-)

~1.9 Quintet (p) 2H H-6 (-CH₂-)

~1.8 Triplet (t) 3H H-1 (-CH₃)

~1.6 Sextet (s) 2H H-5 (-CH₂-)

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data
Specific experimental data is noted as being available in spectral databases, though explicit

values were not found in the public domain literature searched.

Chemical Shift (δ) ppm Assignment

~80 C-2 or C-3 (Alkyne)

~75 C-2 or C-3 (Alkyne)

~33 C-7 (-CH₂Br)

~31 C-5

~27 C-6

~18 C-4

~3 C-1

IR (Infrared) Spectroscopy Data
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Wavenumber (cm⁻¹) Intensity Assignment

~2940 Medium-Strong C-H Stretch (sp³)

~2250 Medium C≡C Stretch (Internal Alkyne)

~1450 Medium C-H Bend (CH₂)

~650 Strong C-Br Stretch

Mass Spectrometry (MS) Data
Mass-to-Charge Ratio
(m/z)

Relative Intensity Assignment

174/176 Low
[M]⁺ Molecular Ion (Isotopic

pattern for Br)

95 High [C₇H₁₁]⁺ (Loss of Br)

67 Medium [C₅H₇]⁺

53 Medium [C₄H₅]⁺

Experimental Protocols
The following are generalized experimental protocols for obtaining the spectral data presented

above. Specific instrument parameters may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A sample of 7-Bromohept-2-yne (typically 5-25 mg) is dissolved in a deuterated solvent (e.g.,

CDCl₃, 0.5-1.0 mL) in a standard 5 mm NMR tube. The spectrum is acquired on a 300 MHz or

higher field NMR spectrometer. For ¹H NMR, a standard pulse sequence is used, and chemical

shifts are referenced to the residual solvent peak or an internal standard (e.g.,

tetramethylsilane, TMS, at 0 ppm). For ¹³C NMR, a proton-decoupled pulse sequence is

employed to obtain singlets for each unique carbon atom.

Infrared (IR) Spectroscopy
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The IR spectrum is typically obtained using a Fourier Transform Infrared (FT-IR) spectrometer.

A neat liquid sample of 7-Bromohept-2-yne is placed as a thin film between two salt plates

(e.g., NaCl or KBr). Alternatively, Attenuated Total Reflectance (ATR) can be used by placing a

drop of the sample directly on the ATR crystal. The spectrum is recorded over a range of

approximately 4000-400 cm⁻¹, with a resolution of 4 cm⁻¹.

Mass Spectrometry (MS)
Mass spectral data is commonly acquired using a Gas Chromatography-Mass Spectrometry

(GC-MS) system. A dilute solution of 7-Bromohept-2-yne in a volatile organic solvent (e.g.,

dichloromethane or diethyl ether) is injected into the GC. The compound is separated from the

solvent and any impurities on a capillary column and then introduced into the mass

spectrometer. Electron Ionization (EI) at 70 eV is a common method for generating the

molecular ion and fragment ions. The mass analyzer (e.g., a quadrupole) separates the ions

based on their mass-to-charge ratio.

Data Interpretation and Structural Elucidation
The following diagram illustrates the logical workflow for characterizing an organic compound

like 7-Bromohept-2-yne using the discussed spectroscopic methods.
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Workflow for the spectroscopic characterization of 7-Bromohept-2-yne.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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